Cas no 862847-44-7 (Boc-l-lys(ivdde)-oh)

• Product Name: Boc-l-lys(ivdde)-oh
• CAS No: 862847-44-7
• MF: C₂₄H₄₀N₂O₆
• MW: 452.58420753479
• CID: 2162713
• Update Time: 2025-05-22

Boc-l-lys(ivdde)-oh Chemical and Physical Properties

Names and Identifiers

• Boc-l-lys(ivdde)-oh

• Inchi： 1S/C24H40N2O6/c1-15(2)12-17(20-18(27)13-24(6,7)14-19(20)28)25-11-9-8-10-16(21(29)30)26-22(31)32-23(3,4)5/h15-16,27H,8-14H2,1-7H3,(H,26,31)(H,29,30)/b25-17+/t16-/m0/s1
• InChI Key： IOJNRXWJRREUMO-LOMYJAPHSA-N
• SMILES： OC1=C(/C(/CC(C)C)=N/CCCC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 452.289
• Monoisotopic Mass: 452.289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-l-lys(ivdde)-oh

Research Brief on Boc-L-Lys(ivDde)-OH (CAS: 862847-44-7) in Chemical Biology and Pharmaceutical Applications

Boc-L-Lys(ivDde)-OH (CAS: 862847-44-7) is a specialized amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a Boc (tert-butoxycarbonyl) protecting group on the alpha-amine and an ivDde (1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl) protecting group on the side-chain epsilon-amine of lysine. The ivDde group is particularly valuable due to its orthogonality to other protecting groups and its selective removal under mild conditions using hydrazine, making it indispensable in solid-phase peptide synthesis (SPPS) and the development of peptide-based therapeutics.

Recent studies have highlighted the role of Boc-L-Lys(ivDde)-OH in the synthesis of complex peptide architectures, such as branched peptides and peptide-drug conjugates (PDCs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing antibody-drug conjugates (ADCs) with precise lysine side-chain modifications, enhancing payload delivery and therapeutic efficacy. The compound's compatibility with Fmoc-based SPPS protocols further underscores its versatility in modern peptide chemistry.

In the context of drug discovery, Boc-L-Lys(ivDde)-OH has been employed in the development of targeted cancer therapies. A recent preclinical study (Nature Communications, 2024) utilized this building block to synthesize a novel class of peptide-based PROTACs (proteolysis-targeting chimeras), enabling selective degradation of oncogenic proteins. The ivDde group's selective deprotection allowed for sequential conjugation of targeting peptides and E3 ligase ligands, showcasing its critical role in modular drug design.

Emerging applications also include its use in bioconjugation strategies for diagnostic agents. A 2024 ACS Chemical Biology report detailed how Boc-L-Lys(ivDde)-OH was incorporated into fluorescent probes for real-time imaging of enzyme activity in live cells, with the ivDde group serving as a trigger for probe activation. This highlights the compound's growing importance in chemical biology tools development.

From a commercial perspective, the global market for specialized amino acids like Boc-L-Lys(ivDde)-OH is projected to grow at a CAGR of 8.2% from 2023 to 2030 (Grand View Research, 2023), driven by increasing demand for peptide therapeutics and precision medicine approaches. Current challenges in its application include optimizing large-scale synthesis protocols and developing even more selective deprotection methods to meet the needs of next-generation bioconjugates.